cis-Ned 19
cis-Ned 19
Irreversible nicotinic acid adenine dinucleotide phosphate (NAADP) antagonist; inhibits Ca2+ release (IC50 = 800 nM) and [32P]NAADP binding (IC50 = 15 μM). Stereoisomer of trans-Ned 19. Fluorescently labels NAADP receptors in intact cells (excitation 351 and 365 nm using an ultraviolet Argon laser).
Brand Name:
Vulcanchem
CAS No.:
1137264-00-6
VCID:
VC0004787
InChI:
InChI=1S/C30H31FN4O3/c1-38-27-11-10-19(16-20(27)18-34-12-14-35(15-13-34)26-9-5-3-7-23(26)31)28-29-22(17-25(33-28)30(36)37)21-6-2-4-8-24(21)32-29/h2-11,16,25,28,32-33H,12-15,17-18H2,1H3,(H,36,37)/t25-,28-/m0/s1
SMILES:
COC1=C(C=C(C=C1)C2C3=C(CC(N2)C(=O)O)C4=CC=CC=C4N3)CN5CCN(CC5)C6=CC=CC=C6F
Molecular Formula:
C30H31FN4O3
Molecular Weight:
514.6 g/mol
cis-Ned 19
CAS No.: 1137264-00-6
Inhibitors
VCID: VC0004787
Molecular Formula: C30H31FN4O3
Molecular Weight: 514.6 g/mol
| CAS No. | 1137264-00-6 |
|---|---|
| Product Name | cis-Ned 19 |
| Molecular Formula | C30H31FN4O3 |
| Molecular Weight | 514.6 g/mol |
| IUPAC Name | (1S,3S)-1-[3-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-4-methoxyphenyl]-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid |
| Standard InChI | InChI=1S/C30H31FN4O3/c1-38-27-11-10-19(16-20(27)18-34-12-14-35(15-13-34)26-9-5-3-7-23(26)31)28-29-22(17-25(33-28)30(36)37)21-6-2-4-8-24(21)32-29/h2-11,16,25,28,32-33H,12-15,17-18H2,1H3,(H,36,37)/t25-,28-/m0/s1 |
| Standard InChIKey | FUHCEERDBRGPQZ-LSYYVWMOSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)[C@H]2C3=C(C[C@H](N2)C(=O)O)C4=CC=CC=C4N3)CN5CCN(CC5)C6=CC=CC=C6F |
| SMILES | COC1=C(C=C(C=C1)C2C3=C(CC(N2)C(=O)O)C4=CC=CC=C4N3)CN5CCN(CC5)C6=CC=CC=C6F |
| Canonical SMILES | COC1=C(C=C(C=C1)C2C3=C(CC(N2)C(=O)O)C4=CC=CC=C4N3)CN5CCN(CC5)C6=CC=CC=C6F |
| Description | Irreversible nicotinic acid adenine dinucleotide phosphate (NAADP) antagonist; inhibits Ca2+ release (IC50 = 800 nM) and [32P]NAADP binding (IC50 = 15 μM). Stereoisomer of trans-Ned 19. Fluorescently labels NAADP receptors in intact cells (excitation 351 and 365 nm using an ultraviolet Argon laser). |
| Synonyms | (1S,3S)-1-[3-[[4-(2-Fluorophenyl)piperazin-1-yl]methyl]-4-methoxyphenyl]-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid |
| PubChem Compound | 1427626 |
| Last Modified | Nov 11 2021 |
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